N-(4,6-difluorobenzo[d]thiazol-2-yl)-3-(ethylsulfonyl)-N-(pyridin-2-ylmethyl)benzamide

• IUPAC Name: N-(4,6-difluoro-1,3-benzothiazol-2-yl)-3-ethylsulfonyl-N-(pyridin-2-ylmethyl)benzamide
• InChI: InChI=1S/C22H17F2N3O3S2/c1-2-32(29,30)17-8-5-6-14(10-17)21(28)27(13-16-7-3-4-9-25-16)22-26-20-18(24)11-15(23)12-19(20)31-22/h3-12H,2,13H2,1H3
• InChI Key: RGWOZXUTRZXEID-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=CC(=C1)C(=O)N(CC2=CC=CC=N2)C3=NC4=C(C=C(C=C4S3)F)F
• Molecular Formula: C22H17F2N3O3S2
• Molecular Weight: 473.5 g/mol

Description

N-(4,6-difluorobenzo[d]thiazol-2-yl)-3-(ethylsulfonyl)-N-(pyridin-2-ylmethyl)benzamide is a useful research compound. Its molecular formula is C22H17F2N3O3S2 and its molecular weight is 473.51. The purity is usually 95%.
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Scientific Research Applications

Molecular Docking and Theoretical Investigations

• Antimalarial and Antiviral Applications: Some derivatives of the chemical structure, particularly sulfonamides, have been investigated for their potential antimalarial activities through in vitro studies and molecular docking. This includes the exploration of these compounds' interaction with Plasmepsin-1 and Plasmepsin-2 enzymes of the malaria parasite, and their potential efficacy against SARS-CoV-2 by docking studies on main protease and Spike Glycoprotein, indicating a broader application in antiviral research (Fahim & Ismael, 2021).

Chemical Synthesis and Development of Imaging Agents

• Radiolabeling for Cancer Imaging: The synthesis process of related fluorinated benzamide compounds has been explored for the development of PET imaging agents, targeting specific cancer biomarkers such as B-Raf(V600E) in cancers. This research demonstrates the compound's utility in the synthesis of diagnostic tools for oncology (Wang et al., 2013).

Anticancer Activity and Materials Science

• Anticancer Activity and Fluorescence Studies: Co(II) complexes derived from similar benzamide structures have shown promising results in fluorescence studies and anticancer activity, particularly against human breast cancer cell lines (MCF 7), indicating potential therapeutic applications (Vellaiswamy & Ramaswamy, 2017).
• Polymer Synthesis for Advanced Materials: Research into novel soluble fluorinated polyamides containing pyridine and sulfone moieties highlights the compound's relevance in creating materials with desirable properties such as low moisture absorption, high thermal stability, and potential applications in electronics due to their low dielectric constants (Liu et al., 2013).

Novel Modes of Action in Pest Management

• Insecticidal Applications: Investigations into novel insecticides reveal the design and synthesis of compounds with unique chemical structures, including the use of sulfonamide and fluorobenzamide groups, demonstrating strong activity against lepidopterous pests. This research suggests the chemical's potential for developing new pest control agents with novel modes of action (Tohnishi et al., 2005).